Cas no 89073-57-4 (1,3-Dipropyl-8-p-sulfophenylxanthine)

• Product Name: 1,3-Dipropyl-8-p-sulfophenylxanthine
• CAS No: 89073-57-4
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 721388
• PubChem ID: 24277726
• Update Time: 2025-05-19

1,3-Dipropyl-8-p-sulfophenylxanthine Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-
• 1,3-Dipropyl-8-p-sulfophenylxanthine
• 4-(2,6-dioxo-1,3-dipropyl-7H-purin-8-yl)benzenesulfonic acid
• 1,3-Dipropyl-8-(p-sulfophenyl)xanthine
• 1,3-Dspx
• 4-(2,3,6,7-Tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-benzenesulfonic acid
• 4-(2,6-dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)benzenesulfonic acid
• Benzenesulfonic acid,4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)
• DPSPX
• PSPX
• 4-(2,3,6,7-Tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)benzenesulfonic acid (ACI)
• HMS3260M12
• 1,3-Dipropyl-8-(p-sulfophenyl)xanthine, powder
• CCG-204240
• NCGC00093635-02
• 4-(2,6-Dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)-benzenesulfonic acid
• 4-(2,3,6,7-Tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)benzenesulfonic acid
• HMS2231H19
• NCGC00260830-01
• EU-0100145
• 1,3-Dipropyl-8-sulfophenylxanthine
• HMS3374O06
• SMR000326868
• Tox21_500145
• Lopac0_000145
• MLS002153336
• DTXCID20160019
• LP00145
• NCGC00015001-03
• A-022
• NCGC00015001-04
• DTXSID70237528
• Lopac-A-022
• SDCCGSBI-0050133.P002
• 89073-57-4
• SR-01000075228-1
• PD015415
• NCGC00015001-06
• BDBM50018162
• SR-01000075228
• NCGC00093635-01
• SCHEMBL1321892
• 4-(2,6-Dioxo-1,3-dipropyl-2,3,6,7-tetrahydro-1H-purin-8-yl)-benzenesulfonic acid:1/4 moles H2O
• Benzenesulfonic acid, 4-(2,3,6,7-tetrahydro-2,6-dioxo-1,3-dipropyl-1H-purin-8-yl)-
• IWALGNIFYOBRKC-UHFFFAOYSA-N
• 1,3-Dipropyl-8-(4-sulfophenyl)xanthine
• 4-(1,3-dipropyl-2,3,6,7-tetrahydro-2,6-dioxo-1H-purin-8-yl)benzenesulfonic acid
• NCGC00015001-01
• CHEMBL418333
• NCGC00015001-02

• MDL： MFCD00055080
• Inchi： 1S/C17H20N4O5S/c1-3-9-20-15-13(16(22)21(10-4-2)17(20)23)18-14(19-15)11-5-7-12(8-6-11)27(24,25)26/h5-8H,3-4,9-10H2,1-2H3,(H,18,19)(H,24,25,26)
• InChI Key： IWALGNIFYOBRKC-UHFFFAOYSA-N
• SMILES： C(C)CN1C2N=C(N([H])C=2C(=O)N(CCC)C1=O)C1C=CC(S(=O)(O[H])=O)=CC=1

Computed Properties

• Exact Mass: 392.11500
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.3115 (rough estimate)
• Melting Point: >300°C
• Refractive Index: 1.6000 (estimate)
• Solubility: H2O: 0.43 mg/mL
• Stability/Shelf Life: Store tightly sealed at RT; Solutions stable at 4 °C for several days
• PSA: 135.43000
• LogP: 2.70080
• Solubility: H2O: 0.43 mg/mL

1,3-Dipropyl-8-p-sulfophenylxanthine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-Dipropyl-8-p-sulfophenylxanthine

Introduction to 1,3-Dipropyl-8-p-sulfophenylxanthine (CAS No. 89073-57-4)

1,3-Dipropyl-8-p-sulfophenylxanthine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 89073-57-4, belongs to the xanthine class of molecules, which are well-documented for their diverse biological activities. The structural features of 1,3-Dipropyl-8-p-sulfophenylxanthine, including its propyl substituents and sulfophenyl group, contribute to its unique chemical properties and potential therapeutic applications.

The xanthine scaffold is renowned for its role in various pharmacological mechanisms, particularly in the modulation of purinergic signaling. Xanthines such as caffeine and theophylline are widely used due to their stimulant effects on the central nervous system and their ability to relax smooth muscles. The introduction of alkyl chains and sulfonate groups in 1,3-Dipropyl-8-p-sulfophenylxanthine modifies its pharmacokinetic profile and enhances its interaction with biological targets, making it a promising candidate for further research.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between 1,3-Dipropyl-8-p-sulfophenylxanthine and its biological targets. These studies suggest that the sulfophenyl group may enhance binding affinity to specific enzymes and receptors, potentially leading to improved efficacy in treating conditions such as respiratory disorders and cardiovascular diseases. The propyl substituents are also believed to influence metabolic stability and distribution within the body, which are critical factors in drug development.

In vitro studies have demonstrated that 1,3-Dipropyl-8-p-sulfophenylxanthine exhibits potent adenosine receptor antagonism, a mechanism that is relevant to its potential use in treating neurological disorders. Adenosine receptors play a crucial role in regulating sleep-wake cycles, cognitive function, and cardiovascular homeostasis. By blocking these receptors, 1,3-Dipropyl-8-p-sulfophenylxanthine may offer therapeutic benefits similar to those of existing xanthine derivatives but with potentially improved selectivity and reduced side effects.

The synthesis of 1,3-Dipropyl-8-p-sulfophenylxanthine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the xanthine core while introducing the desired substituents. The sulfonation step is particularly critical, as it introduces the sulfophenyl group, which significantly influences the compound's solubility and bioavailability.

Pharmacokinetic studies have begun to unravel the metabolic pathways of 1,3-Dipropyl-8-p-sulfophenylxanthine, providing insights into its potential clinical applications. Initial findings suggest that the compound is metabolized primarily through cytochrome P450-dependent pathways, similar to other xanthines. However, the presence of additional substituents may alter metabolic rates and clearance mechanisms, necessitating further investigation to optimize dosing regimens.

The potential therapeutic applications of 1,3-Dipropyl-8-p-sulfophenylxanthine extend beyond traditional indications associated with xanthines. Emerging research indicates that this compound may have anti-inflammatory properties due to its ability to modulate intracellular signaling pathways involved in inflammation. Additionally, its structural similarity to known antiviral agents suggests that it might exhibit inhibitory effects against certain viral enzymes.

Preclinical trials are underway to evaluate the safety and efficacy of 1,3-Dipropyl-8-p-sulfophenylxanthine in animal models. These studies aim to establish dose-response relationships and identify any potential toxicities or side effects associated with long-term use. The results of these trials will be crucial in determining whether this compound progresses into human clinical trials for various therapeutic indications.

The role of 1,3-Dipropyl-8-p-sulfophenylxanthine in drug development is further underscored by its potential as a lead compound for structure-based drug design. By understanding how this molecule interacts with biological targets at a molecular level, chemists can modify its structure to enhance potency, selectivity, and pharmacokinetic properties. This approach aligns with contemporary trends in rational drug design, where computational tools are increasingly used to guide synthetic efforts.

In conclusion,1,3-Dipropyl-8-p-sulfophenylxanthine (CAS No. 89073-57-4) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable candidate for further research into novel therapeutic interventions. As our understanding of molecular interactions continues to evolve,1,3-Dipropyl-8-p-sulfophenylxanthine is likely to play an important role in shaping future advancements in medicinal biology.